Cas no 125511-34-4 (Proline, propyl ester)

• Product Name: Proline, propyl ester
• CAS No: 125511-34-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 103542
• PubChem ID: 11708099
• Update Time: 2025-04-18

Proline, propyl ester Chemical and Physical Properties

Names and Identifiers

• Proline, propyl ester
• Proline, propyl ester (9CI)
• SCHEMBL8009501
• 134666-85-6
• 125511-34-4
• propyl (2S)-pyrrolidine-2-carboxylate
• (S)-Propyl pyrrolidine-2-carboxylate

• Inchi： 1S/C8H15NO2/c1-2-6-11-8(10)7-4-3-5-9-7/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： ZEERPIASPMMKRH-ZETCQYMHSA-N
• SMILES： O(CCC)C([C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33